
Technical Deep Dive: Tenuifoliside D
Characterization via Mass Spectrometry

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Tenuifoliside D

CAS No.: 139726-38-8

Cat. No.: B12765627

Get Quote

Executive Summary
Tenuifoliside D is a bioactive secondary metabolite isolated from the roots of Polygala

tenuifolia (Yuan Zhi). Unlike its more abundant congeners (Tenuifolisides A, B, and C), which

are complex sucrose esters, Tenuifoliside D is chemically distinct as a 1,5-anhydro-D-glucitol

derivative. This structural divergence presents unique challenges and opportunities in mass

spectrometry (MS) profiling, particularly when analyzing complex plant matrices where

isomerism and source-fragmentation can obscure identification.[1]

This guide provides a rigorous technical framework for the extraction, detection, and structural

validation of Tenuifoliside D, designed for researchers in pharmacognosy and drug discovery.

Part 1: Physicochemical Profile & Identity
Correct identification relies on distinguishing Tenuifoliside D from the larger oligosaccharide

esters (e.g., Tenuifoliside A, MW ~682 Da) often present in the same fraction.

Table 1: Chemical Specifications
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Parameter Specification

Compound Name Tenuifoliside D

IUPAC Name
[(2R,3S,4R,5S)-3,4,5-trihydroxyoxan-2-yl]methyl

(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate

CAS Registry Number 139726-38-8

Molecular Formula C₁₈H₂₄O₉

Monoisotopic Mass 384.1420 Da

Average Molecular Weight 384.38 g/mol

Structural Class
Phenylpropanoid glycoside (1,5-anhydro-D-

glucitol core)

Key Moiety 3,4,5-Trimethoxycinnamic acid (TMCA) ester

Critical Note on Nomenclature: In older literature or non-standardized databases,

"Tenuifoliside D" is occasionally misclassified as a sucrose ester isomer (C43 or C42 series).

Always verify the molecular weight (~384 Da) to ensure you are targeting the correct chemical

entity.

Part 2: Mass Spectrometry Dynamics
Ionization Strategy

Mode: Negative Ion Mode (ESI-) is the industry standard for Tenuifoliside D.

Rationale: The molecule lacks basic nitrogen atoms for easy protonation in positive mode.

However, the phenolic nature of the cinnamic acid moiety and the hydroxyl groups on the

sugar core readily deprotonate, forming stable [M-H]⁻ ions.
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Adducts: In the presence of formic acid/ammonium formate buffers, [M+HCOO]⁻ (formate

adducts) are common.

Fragmentation Logic (MS/MS)
The fragmentation of Tenuifoliside D follows a predictable pathway driven by ester bond

cleavage:

Precursor Ion:m/z 383.13 [M-H]⁻

Primary Cleavage: Hydrolysis of the ester linkage releases the acid moiety.

Diagnostic Product Ion:m/z 237 [3,4,5-trimethoxycinnamic acid - H]⁻.

Secondary Fragments: Decarboxylation of the acid moiety (m/z 193) or methyl radical losses

(m/z 222).

Part 3: Experimental Protocol
This protocol synthesizes best practices for extracting and analyzing oligosaccharide esters

from Polygala tenuifolia.

A. Sample Preparation (Extraction)
Pulverization: Grind dried P. tenuifolia roots to a fine powder (pass through a 40-mesh sieve).

Extraction: Weigh 1.0 g of powder and extract with 25 mL of 70% Methanol (v/v).

Ultrasonication: Sonicate for 30 minutes at room temperature (40 kHz, 250 W).

Clarification: Centrifuge at 12,000 rpm for 10 minutes.

Filtration: Filter supernatant through a 0.22 µm PTFE membrane. Note: Nylon filters may

bind phenolic compounds; PTFE is preferred.

B. LC-MS/MS Conditions
Instrument: UHPLC coupled to Q-TOF or Triple Quadrupole MS.
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Column: C18 Reverse Phase (e.g., ACQUITY UPLC HSS T3, 1.8 µm, 2.1 × 100 mm).

Mobile Phase:

(A) 0.1% Formic Acid in Water (Suppresses silanol ionization, improves peak shape).

(B) Acetonitrile (ACN).

Gradient:

0–2 min: 5% B

2–10 min: 5% → 30% B (Target window for Tenuifoliside D)

10–15 min: 30% → 95% B

Flow Rate: 0.3 mL/min.

Column Temp: 40°C.

C. Mass Spectrometry Parameters (Source: ESI-)
Parameter Setting

Capillary Voltage 2.5 kV (Negative Mode)

Cone Voltage 30 V

Source Temperature 120°C

Desolvation Temperature 400°C

Desolvation Gas 800 L/hr (N₂)

Collision Energy Ramp 15–30 eV (for MS/MS fragmentation)

Part 4: Visualization & Workflows
Workflow 1: Analytical Logic Flow
This diagram illustrates the decision matrix for identifying Tenuifoliside D amidst the complex

"Tenuifoliside" family (A, B, C, D).
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Caption: Analytical workflow distinguishing Tenuifoliside D (low mass) from Tenuifoliside A/B

(high mass) using precursor ion selection.
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Workflow 2: Fragmentation Pathway (MS/MS)
The specific cleavage pattern of Tenuifoliside D in negative ion mode.
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Caption: MS/MS fragmentation of Tenuifoliside D. The cleavage of the ester bond yields the

characteristic trimethoxycinnamic acid ion (m/z 237).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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